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Introduction
Dicaffeoylquinic acids (DCQAs) are a significant class of polyphenolic compounds derived

from the phenylpropanoid pathway in plants. These specialized metabolites are esters of

caffeic acid and quinic acid. Renowned for their potent antioxidant, anti-inflammatory, and

antiviral properties, DCQAs are of increasing interest for their therapeutic potential in drug

development and as high-value nutraceuticals. In plants, they play a crucial role in defense

mechanisms against various biotic and abiotic stresses, such as UV radiation and pathogens.

This technical guide provides a comprehensive overview of the DCQA biosynthesis pathway, its

regulation, and detailed methodologies for its study.

The Core Biosynthetic Pathway: From
Phenylalanine to Dicaffeoylquinic Acids
The biosynthesis of DCQAs is an extension of the general phenylpropanoid pathway, which

begins with the amino acid L-phenylalanine. A series of enzymatic reactions leads to the

formation of hydroxycinnamoyl-CoA esters, which act as acyl donors for the esterification of

quinic acid. The initial product, a mono-caffeoylquinic acid (CQA), serves as the precursor for

the formation of various DCQA isomers.
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The formation of 5-O-caffeoylquinic acid (5-CQA), the most common CQA, can occur through

several routes. The key enzymes involved in the core pathway leading to DCQAs are:

Phenylalanine Ammonia-Lyase (PAL): Initiates the phenylpropanoid pathway by converting

L-phenylalanine to cinnamic acid.

Cinnamate 4-hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates

cinnamic acid to produce p-coumaric acid.

4-coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A,

forming p-coumaroyl-CoA.

p-Coumaroyl Ester 3'-Hydroxylase (C3'H): A cytochrome P450 enzyme (CYP98) that

hydroxylates the p-coumaroyl moiety of either p-coumaroyl-shikimate or p-coumaroyl-quinate

to the corresponding caffeoyl ester.

Hydroxycinnamoyl-CoA:Shikimate/Quinate Hydroxycinnamoyl Transferase (HCT): An

acyltransferase that can utilize both shikimate and quinate as acyl acceptors from

hydroxycinnamoyl-CoAs. It is considered a pivotal enzyme in lignin biosynthesis.

Hydroxycinnamoyl-CoA:Quinate Hydroxycinnamoyl Transferase (HQT): An acyltransferase

with a preference for quinate as the acyl acceptor, catalyzing the formation of caffeoylquinic

acid from caffeoyl-CoA and quinic acid.

The formation of DCQA isomers, such as 1,3-diCQA (cynarin), 3,4-diCQA, 3,5-diCQA, and 4,5-

diCQA, occurs through the subsequent acylation of a mono-caffeoylquinic acid molecule with a

second caffeoyl-CoA molecule. This reaction can also be catalyzed by HQT, highlighting its

dual catalytic activity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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